1-Fluorosulfonyloxy-4-(2-methoxyethylsulfanylmethyl)benzene
Description
The compound “1-Fluorosulfonyloxy-4-(2-methoxyethylsulfanylmethyl)benzene” is a benzene derivative with fluorosulfonyloxy and methoxyethylsulfanylmethyl substituents . The presence of these functional groups could potentially influence the compound’s reactivity and properties.
Synthesis Analysis
While specific synthesis methods for this compound are not available, it might involve fluorosulfonylation, a process where fluorosulfonyl radicals are used to produce sulfonyl fluorides . This process has been used in the synthesis of diverse functionalized sulfonyl fluorides .Molecular Structure Analysis
The molecular structure of this compound would likely involve a benzene ring with the fluorosulfonyloxy and methoxyethylsulfanylmethyl groups attached at the 1 and 4 positions, respectively . The exact structure would depend on the stereochemistry at these positions.Chemical Reactions Analysis
Benzene derivatives can undergo a variety of reactions, including electrophilic aromatic substitution and nucleophilic aromatic substitution . The specific reactions that this compound might undergo would depend on the reactivity of the fluorosulfonyloxy and methoxyethylsulfanylmethyl groups.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the presence of the fluorosulfonyloxy and methoxyethylsulfanylmethyl groups . These groups could potentially influence properties such as polarity, solubility, and reactivity.Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-fluorosulfonyloxy-4-(2-methoxyethylsulfanylmethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FO4S2/c1-14-6-7-16-8-9-2-4-10(5-3-9)15-17(11,12)13/h2-5H,6-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXTQKOQEIVVWJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCSCC1=CC=C(C=C1)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Fluorosulfonyloxy-4-(2-methoxyethylsulfanylmethyl)benzene | |
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